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Compound of Interest

Compound Name: Solavetivone

Cat. No.: B1203128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solavetivone, a sesquiterpenoid phytoalexin, is a key defense compound in solanaceous

plants, exhibiting a range of biological activities, including antimicrobial and anticancer

properties. Accurate and precise quantification of solavetivone in various matrices, such as

plant tissues, cell cultures, and pharmaceutical formulations, is crucial for research and

development. Gas chromatography-mass spectrometry (GC-MS) offers a highly sensitive and

selective method for the analysis of volatile and semi-volatile compounds like solavetivone.

This application note provides a detailed protocol for the quantification of solavetivone using

GC-MS, including sample preparation, instrument parameters, and method validation

guidelines.

Experimental Protocols
This section details the materials and methods for the extraction and quantification of

solavetivone.

Materials and Reagents
Solavetivone standard (purity ≥95%)

Hexane (GC grade)
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Ethyl acetate (GC grade)

Methanol (GC grade)

Anhydrous sodium sulfate

Deionized water

Nitrogen gas (high purity)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

Sample Preparation: Extraction of Solavetivone
The following protocol describes a liquid-liquid extraction (LLE) method suitable for plant

materials. For other matrices, the protocol may need to be adapted.

Homogenization: Weigh 1-2 g of fresh plant material (e.g., leaves, tubers) and homogenize

in 10 mL of a methanol/water (80:20, v/v) solution.

Sonication: Sonicate the homogenate for 20 minutes in an ultrasonic bath.

Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes.

Supernatant Collection: Carefully collect the supernatant.

Extraction: Add 10 mL of hexane to the supernatant and vortex for 2 minutes. Allow the

layers to separate.

Organic Phase Collection: Collect the upper hexane layer. Repeat the extraction step twice

more with fresh hexane.

Drying: Pool the hexane extracts and dry over anhydrous sodium sulfate.

Concentration: Evaporate the solvent under a gentle stream of nitrogen gas until a final

volume of 1 mL is reached.

Storage: Transfer the extract to a GC vial and store at -20°C until analysis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1203128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For cleaner samples or different matrices, Solid Phase Extraction (SPE) can be employed.

GC-MS Instrumentation and Conditions
The following parameters are recommended for the analysis of solavetivone. These may be

optimized for specific instruments.

Parameter Recommended Setting

Gas Chromatograph

Column
HP-5MS (30 m x 0.25 mm, 0.25 µm film

thickness) or equivalent

Carrier Gas Helium at a constant flow of 1.0 mL/min

Inlet Temperature 250°C

Injection Volume 1 µL

Injection Mode Splitless

Oven Program
Initial temperature 60°C for 2 min, ramp at

10°C/min to 280°C, hold for 5 min

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

Ion Source Temperature 230°C

Quadrupole Temperature 150°C

Acquisition Mode
Selected Ion Monitoring (SIM) and/or Full Scan

(m/z 50-400)

SIM Ions (Quantifier/Qualifier)

To be determined from the mass spectrum of a

pure solavetivone standard. Likely prominent

ions would be the molecular ion and major

fragment ions.

Data Presentation: Quantitative Performance
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The following tables summarize the typical quantitative performance of a validated GC-MS

method for solavetivone analysis. These values are illustrative and should be determined

experimentally for each specific method and instrument.

Table 1: Method Validation Parameters for Solavetivone Quantification

Parameter Typical Value

Linearity (R²) > 0.995

Limit of Detection (LOD) 0.01 - 0.1 µg/mL

Limit of Quantification (LOQ) 0.05 - 0.5 µg/mL

Table 2: Recovery Study for Solavetivone in a Spiked Matrix

Spiked Concentration
(µg/mL)

Mean Recovery (%)
Relative Standard
Deviation (RSD, %)

0.5 92.5 4.8

5.0 95.2 3.1

50.0 98.1 2.5

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the quantification of solavetivone
using GC-MS.
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To cite this document: BenchChem. [Application Note: Quantification of Solavetivone using
Gas Chromatography-Mass Spectrometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203128#quantification-of-solavetivone-using-gas-
chromatography-mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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